2-(4-(N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)sulfamoyl)phenoxy)acetamide
Description
2-(4-(N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)sulfamoyl)phenoxy)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential for use in various research applications. This compound is synthesized using a specific method and has a unique mechanism of action that makes it useful in several biochemical and physiological studies.
Scientific Research Applications
Antibacterial and Antimycobacterial Activity
Imidazole derivatives have demonstrated significant antibacterial and antimycobacterial properties. Researchers have synthesized compounds containing imidazole moieties and evaluated their efficacy against various bacterial strains. For instance, compounds 1a and 1b exhibited promising antimicrobial potential .
Antioxidant Activity
Imidazole-based compounds have been investigated for their antioxidant properties. Researchers have employed methods such as hydrogen peroxide scavenging, nitric oxide scavenging, DPPH (2,2-diphenyl-1-picrylhydrazyl) assay, and FRAP (ferric reducing antioxidant power) assay to assess antioxidant activity. Further studies are needed to explore the specific antioxidant mechanisms of this compound .
Antitumor and Anticancer Effects
Imidazole derivatives have shown potential as antitumor agents. Researchers have synthesized novel compounds containing imidazole rings and evaluated their cytotoxicity against cancer cell lines. Investigating the effects of our compound on tumor growth and apoptosis pathways could provide valuable insights .
Anti-Inflammatory Properties
Imidazole-containing compounds have been studied for their anti-inflammatory effects. These molecules may modulate inflammatory pathways, making them interesting candidates for drug development in inflammatory diseases .
Antidiabetic Activity
Some imidazole derivatives exhibit antidiabetic properties. Researchers have explored their effects on glucose metabolism, insulin sensitivity, and pancreatic function. Investigating the impact of our compound on glucose homeostasis could be informative .
Antiviral Potential
Imidazole-based compounds have been investigated as potential antiviral agents. Researchers have evaluated their efficacy against viral infections. Further studies are needed to determine the specific targets and mechanisms of action .
Other Activities
Imidazole derivatives have also been explored for their anti-allergic, antipyretic, antihelmintic, antifungal, and ulcerogenic activities. Investigating these aspects could provide a comprehensive understanding of the compound’s pharmacological profile .
properties
IUPAC Name |
2-[4-[(2-thiophen-2-ylpyridin-4-yl)methylsulfamoyl]phenoxy]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O4S2/c19-18(22)12-25-14-3-5-15(6-4-14)27(23,24)21-11-13-7-8-20-16(10-13)17-2-1-9-26-17/h1-10,21H,11-12H2,(H2,19,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDUCQDBRPVQXBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NC=CC(=C2)CNS(=O)(=O)C3=CC=C(C=C3)OCC(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)sulfamoyl)phenoxy)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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